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Compound of Interest

Compound Name: 2,3-Dimethoxybenzaldehyde

Cat. No.: B126229 Get Quote

An In-depth Technical Guide on 2,3-Dimethoxybenzaldehyde

This guide provides an overview of the fundamental physicochemical properties of 2,3-
Dimethoxybenzaldehyde, a key intermediate in various chemical syntheses. The information

is tailored for researchers, scientists, and professionals involved in drug development and

organic chemistry.

Core Molecular Data
2,3-Dimethoxybenzaldehyde, also known as o-Veratraldehyde, is an organic compound

characterized by a benzene ring substituted with an aldehyde group and two adjacent methoxy

groups.[1][2][3] Its chemical properties make it a valuable precursor in the synthesis of

pharmaceuticals and fragrances.[3]

The fundamental molecular attributes of 2,3-Dimethoxybenzaldehyde are summarized in the

table below, providing a clear reference for experimental and theoretical applications.
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Identifier Value Source

Molecular Formula C₉H₁₀O₃ [1][2][4][5]

Molecular Weight 166.17 g/mol [1][4][5]

CAS Number 86-51-1 [2][5][6]

IUPAC Name 2,3-dimethoxybenzaldehyde [1]

Synonyms
o-Veratraldehyde,

Benzaldehyde, 2,3-dimethoxy-
[1][2]

Structural Representation
The molecular structure of 2,3-Dimethoxybenzaldehyde is crucial for understanding its

reactivity and interactions in various chemical processes. The following diagram illustrates the

arrangement of its constituent atoms and functional groups.
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Caption: Molecular structure of 2,3-Dimethoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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